Debromo Chloro Nicergoline
Debromo Chloro Nicergoline
Brand Name:
Vulcanchem
CAS No.:
38536-28-6
VCID:
VC21070162
InChI:
InChI=1S/C24H26ClN3O3/c1-27-13-17-8-21-24(30-3,19-5-4-6-20(27)22(17)19)9-15(12-28(21)2)14-31-23(29)16-7-18(25)11-26-10-16/h4-7,10-11,13,15,21H,8-9,12,14H2,1-3H3/t15-,21-,24+/m1/s1
SMILES:
CN1CC(CC2(C1CC3=CN(C4=CC=CC2=C34)C)OC)COC(=O)C5=CC(=CN=C5)Cl
Molecular Formula:
C24H26ClN3O3
Molecular Weight:
439.9 g/mol
Debromo Chloro Nicergoline
CAS No.: 38536-28-6
Cat. No.: VC21070162
Molecular Formula: C24H26ClN3O3
Molecular Weight: 439.9 g/mol
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 38536-28-6 |
|---|---|
| Molecular Formula | C24H26ClN3O3 |
| Molecular Weight | 439.9 g/mol |
| IUPAC Name | [(6aR,9R,10aS)-10a-methoxy-4,7-dimethyl-6a,8,9,10-tetrahydro-6H-indolo[4,3-fg]quinolin-9-yl]methyl 5-chloropyridine-3-carboxylate |
| Standard InChI | InChI=1S/C24H26ClN3O3/c1-27-13-17-8-21-24(30-3,19-5-4-6-20(27)22(17)19)9-15(12-28(21)2)14-31-23(29)16-7-18(25)11-26-10-16/h4-7,10-11,13,15,21H,8-9,12,14H2,1-3H3/t15-,21-,24+/m1/s1 |
| Standard InChI Key | DIRAHWOBGZRAEU-FVFQAYNVSA-N |
| Isomeric SMILES | CN1C[C@@H](C[C@]2([C@H]1CC3=CN(C4=CC=CC2=C34)C)OC)COC(=O)C5=CC(=CN=C5)Cl |
| SMILES | CN1CC(CC2(C1CC3=CN(C4=CC=CC2=C34)C)OC)COC(=O)C5=CC(=CN=C5)Cl |
| Canonical SMILES | CN1CC(CC2(C1CC3=CN(C4=CC=CC2=C34)C)OC)COC(=O)C5=CC(=CN=C5)Cl |
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